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Compound of Interest

Compound Name: Boc-Pyr-OH

Cat. No.: B558217

Essential Safety and Handling Guide for Boc-Pyr-OH

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for (S)-N-Boc-2-pyrrolidone-5-carboxylic acid (Boc-Pyr-OH), ensuring a secure
laboratory environment and procedural clarity.

Chemical Identifier:

» Name: (S)-N-Boc-2-pyrrolidone-5-carboxylic acid
o Abbreviation: Boc-Pyr-OH

e CAS Number: 53100-44-0

Hazard ldentification: Boc-Pyr-OH is classified as a hazardous substance with the following
risk statements[1][2][3]:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
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Strict adherence to the use of appropriate Personal Protective Equipment is mandatory to
minimize exposure and ensure personal safety.

PPE Category Item Specification/Standard

Chemical-resistant gloves
(e.g., Nitrile rubber). Wash and
dry hands thoroughly after
handling.[4]

Hand Protection Protective Gloves

Must be worn to prevent eye
] contact. A face shield may be
Eye/Face Protection Safety Glasses/Goggles S ) )
required if there is a risk of

splashing.[4]

Lab coat or other suitable
Skin and Body Protection Protective Clothing protective clothing to prevent
skin contact.[4][5]

Use only in a well-ventilated

) ) ) area. If dust or aerosols are
Respiratory Protection Respirator .

generated, a dust respirator

should be used.[4][5]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Experimental Protocol: Safe Handling

« Engineering Controls: All handling of Boc-Pyr-OH should be conducted in a well-ventilated
area, preferably within a chemical fume hood to minimize the inhalation of dust or vapors.[4]

e Pre-Handling Check: Before use, inspect the container for any damage. Ensure all
necessary PPE is correctly donned.

e Dispensing: Avoid generating dust when handling the solid compound. Use appropriate tools,
such as a spatula, for transferring the substance.[5]
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» Personal Hygiene: Wash hands and face thoroughly after handling the compound. Do not
eat, drink, or smoke in the laboratory area.[4]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][5]
Recommended storage is often refrigerated (2-8°C).[5]

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if you feel unwell.[1][4]

o Skin Contact: In case of skin contact, immediately wash with plenty of soap and water. If skin
irritation occurs, seek medical advice.[1][4]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
attention.[1][4]

o Contaminated Clothing: Remove any contaminated clothing immediately and wash it before
reuse.[1][4]

Disposal Plan

All waste materials, including empty containers and contaminated PPE, must be disposed of in
accordance with local, state, and federal regulations.[4][5]

o Waste Collection: Collect waste Boc-Pyr-OH and any contaminated materials in a
designated, labeled, and sealed container.[4][6]

o Disposal Route: The container should be sent to an approved waste disposal plant.[4] Do not
dispose of it in general trash or down the drain.[6]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling and disposal of Boc-
Pyr-OH.
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Workflow for Safe Handling of Boc-Pyr-OH
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Caption: Workflow for handling and disposing of Boc-Pyr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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